Cas no 2763759-65-3 (1-[4-({[2-(4-Bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one)

• Product Name: 1-[4-({[2-(4-Bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one
• CAS No: 2763759-65-3
• MF: C₁₅H₁₆BrNO₂S
• MW: 354.262042045593
• CID: 6525092
• PubChem ID: 165984866
• Update Time: 2025-05-25

1-[4-({[2-(4-Bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-({[2-(4-bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one
• EN300-37137427
• 2763759-65-3
• 1-[4-({[2-(4-Bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one

• Inchi： 1S/C15H16BrNO2S/c1-10(18)15-6-11(9-20-15)7-17-8-14(19)12-2-4-13(16)5-3-12/h2-6,9,14,17,19H,7-8H2,1H3
• InChI Key： OXOQEQIXMAHDEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CNCC1=CSC(C(C)=O)=C1)O

Computed Properties

• Exact Mass: 353.00851g/mol
• Monoisotopic Mass: 353.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.6Ų

Additional information on 1-[4-({[2-(4-Bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one

Compound CAS No 2763759-65-3: 1-[4-({[2-(4-Bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one

The compound with CAS No 2763759-65-3, known as 1-[4-({[2-(4-Bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its intriguing chemical properties and promising roles in drug discovery and material science.

The molecular structure of this compound is characterized by a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur. Attached to the thiophene ring is an ethanone group, which adds to the compound's versatility. The presence of a bromine atom on the phenyl group introduces additional electronic effects, making this compound suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its structure allows for interactions with biological targets, making it a candidate for drug development. Researchers have explored its ability to modulate enzyme activity and its potential as an anti-inflammatory or anti-cancer agent. These findings underscore the importance of further investigation into its pharmacological properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis involves the formation of the thiophene ring, followed by functionalization with the ethanone group and the brominated phenyl group. The use of modern synthetic techniques ensures high yields and purity, making this compound accessible for further research.

The physical and chemical properties of CAS No 2763759-65-3 are well-documented. Its solubility in various solvents, stability under different conditions, and reactivity towards common reagents make it a valuable tool in organic synthesis. Recent advancements in analytical techniques have allowed for precise characterization of this compound, contributing to its widespread use in academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of this compound is crucial. Studies have shown that it undergoes biodegradation under specific conditions, minimizing its environmental impact. This information is vital for ensuring safe handling and disposal practices in industrial applications.

In conclusion, CAS No 2763759-65-3, or 1-[4-({[2-(4-Bromophenyl)-2-hydroxyethyl]amino}methyl)thiophen-2-yl]ethan-1-one, represents a significant advancement in organic chemistry. Its unique structure, coupled with its promising applications, positions it as a key player in future research and development efforts.